Dihydro Caffeic Acid 3-O-β-D-Glucuronide
Dihydro Caffeic Acid 3-O-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
1187945-71-6
VCID:
VC0129017
InChI:
InChI=1S/C15H18O10/c16-7-3-1-6(2-4-9(17)18)5-8(7)24-15-12(21)10(19)11(20)13(25-15)14(22)23/h1,3,5,10-13,15-16,19-21H,2,4H2,(H,17,18)(H,22,23)/t10-,11-,12+,13-,15+/m0/s1
SMILES:
C1=CC(=C(C=C1CCC(=O)O)OC2C(C(C(C(O2)C(=O)O)O)O)O)O
Molecular Formula:
C15H18O10
Molecular Weight:
358.299
Dihydro Caffeic Acid 3-O-β-D-Glucuronide
CAS No.: 1187945-71-6
Reference Standards
VCID: VC0129017
Molecular Formula: C15H18O10
Molecular Weight: 358.299
CAS No. | 1187945-71-6 |
---|---|
Product Name | Dihydro Caffeic Acid 3-O-β-D-Glucuronide |
Molecular Formula | C15H18O10 |
Molecular Weight | 358.299 |
IUPAC Name | (2S,3S,4S,5R,6S)-6-[5-(2-carboxyethyl)-2-hydroxyphenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C15H18O10/c16-7-3-1-6(2-4-9(17)18)5-8(7)24-15-12(21)10(19)11(20)13(25-15)14(22)23/h1,3,5,10-13,15-16,19-21H,2,4H2,(H,17,18)(H,22,23)/t10-,11-,12+,13-,15+/m0/s1 |
Standard InChIKey | AELQNMHOLDHBFA-DKBOKBLXSA-N |
SMILES | C1=CC(=C(C=C1CCC(=O)O)OC2C(C(C(C(O2)C(=O)O)O)O)O)O |
Synonyms | 5-(2-Carboxyethyl)-2-hydroxyphenyl β-D-Glucopyranosiduronic Acid; |
PubChem Compound | 49844972 |
Last Modified | Nov 11 2021 |
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